Cas no 1040678-58-7 (2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide
• CAS No: 1040678-58-7
• MF: C₂₃H₂₂N₄O₂S
• MW: 418.511383533478
• CID: 5385877
• Update Time: 2025-05-23

2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl-N-(2-methoxyphenyl)acetamide
• 2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C23H22N4O2S/c1-3-16-8-10-17(11-9-16)19-14-20-23(24-12-13-27(20)26-19)30-15-22(28)25-18-6-4-5-7-21(18)29-2/h4-14H,3,15H2,1-2H3,(H,25,28)
• InChI Key： GHDGAHHKSSOWNU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CSC1=NC=CN2N=C(C3=CC=C(CC)C=C3)C=C12

Additional information on 2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide

Comprehensive Overview of 2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide (CAS No. 1040678-58-7)

2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide (CAS No. 1040678-58-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazolo[1,5-a]pyrazine derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its sulfanylacetamide moiety, as it may contribute to interactions with biological targets such as enzymes or receptors.

The compound's molecular structure combines a pyrazolo[1,5-a]pyrazine core with a 4-ethylphenyl group and a 2-methoxyphenylacetamide side chain, making it a promising candidate for drug discovery. Recent studies have explored its potential in modulating kinase activity or G-protein-coupled receptors (GPCRs), which are hot topics in oncology and neurology research. Given the rising interest in small-molecule therapeutics, this compound aligns with trends in precision medicine and targeted drug delivery.

In the context of AI-driven drug discovery, 2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide has been analyzed for its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) using computational models. These studies aim to predict its bioavailability and safety profile, addressing common queries like "How do researchers optimize drug-like properties?" or "What makes a compound a viable drug candidate?" Such analyses are critical for reducing late-stage attrition in pharmaceutical development.

The synthesis of this compound involves multi-step organic reactions, including Suzuki coupling and nucleophilic substitution, which are frequently searched topics among chemistry enthusiasts. Its CAS No. 1040678-58-7 serves as a unique identifier in chemical databases, facilitating collaboration and data sharing across academic and industrial labs. Researchers often inquire about "scalable synthesis routes" or "purification techniques" for such complex molecules, reflecting the practical challenges in medicinal chemistry.

Beyond its pharmaceutical potential, 2-{[2-(4-ethylphenyl)pyrazolo[1,5-a]pyrazin-4-yl]sulfanyl}-N-(2-methoxyphenyl)acetamide is also studied for its material science applications. Its conjugated π-system and heterocyclic framework may contribute to organic electronic devices, a field gaining traction due to demands for flexible and sustainable technologies. This dual applicability underscores its versatility and relevance to contemporary scientific discourse.

In summary, CAS No. 1040678-58-7 represents a compelling case study in interdisciplinary research, bridging medicinal chemistry, computational biology, and materials engineering. Its structural complexity and functional groups make it a subject of ongoing investigation, particularly in addressing high-interest questions like "How can heterocyclic compounds improve drug efficacy?" or "What role do sulfur-containing groups play in molecular interactions?" As scientific tools advance, this compound is poised to remain at the forefront of innovation.